(Z)-5-((2-(ethylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-isobutyl-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-[[2-(ethylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H20N4O2S2/c1-4-19-15-12(16(23)21-8-6-5-7-14(21)20-15)9-13-17(24)22(10-11(2)3)18(25)26-13/h5-9,11,19H,4,10H2,1-3H3/b13-9-
• InChI Key: WZGJRSAKTYMDBE-LCYFTJDESA-N
• Canonical SMILES: CCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC(C)C
• Isomeric SMILES: CCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC(C)C
• Molecular Formula: C18H20N4O2S2
• Molecular Weight: 388.5 g/mol
• CAS No.: 442552-58-1

Description

(Z)-5-((2-(ethylamino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-3-isobutyl-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C18H20N4O2S2 and its molecular weight is 388.5. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Applications

A notable study explores the synthesis and characterization of novel derivatives of pyrimidine clubbed with thiazolidinone, exhibiting significant antimicrobial and anticancer activities. These compounds were evaluated against both Gram-positive and Gram-negative bacteria, as well as fungal strains, showing promising results. Furthermore, anticancer evaluation against HeLa Cervical cancer cell lines identified specific derivatives with potent anticancer properties, surpassing the standard drug Doxorubicin in efficacy (Verma & Verma, 2022).

Synthesis of Heterocyclic Systems

Another study focuses on the use of related chemical structures for the synthesis of heterocyclic systems, highlighting the versatility of these compounds in creating novel therapeutic agents. This research delineates the preparation of various derivatives, indicating a wide array of potential biological activities and applications in drug development (Toplak et al., 1999).

In Vivo Anticancer and Antiangiogenic Effects

Research into thioxothiazolidin-4-one derivatives has demonstrated their potential as anticancer agents, with in vivo studies on mouse models showing significant reductions in tumor volume and endothelial proliferation. These compounds not only inhibit tumor growth but also possess antiangiogenic effects, offering a promising avenue for anticancer therapy (Chandrappa et al., 2010).